1,2-Dipalmitoylphosphatidylcholine
Overview
Description
1,2-Dipalmitoylphosphatidylcholine (DPPC) is a phospholipid that contains palmitoyl-acyl groups . It is used in lipid bilayer studies and biological systems . DPPC is an artificial phospholipid used to study cell membranes and is a component of pulmonary surfactant .
Synthesis Analysis
DPPC is biosynthesized via a de novo pathway, the last step of which is catalyzed by CDP-choline:cholinephosphotransferase (CPT). Two remodeling steps are involved: a deacylation and a reacylation one, catalyzed by an acidic, Ca 2+ -independent phospholipase A 2 (ai PLA 2) and a lyso-phosphatidylcholine acyltransferase (LPCAT), respectively .Molecular Structure Analysis
The molecular structure of DPPC includes both a hydrophilic “head” and hydrophobic “tails”. The choline radical constitutes the polar hydrophilic head, while the palmitic acid (C 16) chains form the nonpolar hydrophobic tails . The properties of the diglyceride regions of both compounds are discussed .Chemical Reactions Analysis
The reaction of DPPC with hydroxyl radicals was investigated using monolayer techniques. An increase in phosphatidylcholine (PtdCho) levels was observed after 1 h of static stretching, especially among the DPPC molecular species .Physical And Chemical Properties Analysis
DPPC is found in a solid/gel phase at 37 °C (at the effective temperature of the human body) . It has a molar mass of 734.053 g·mol −1 and a surface tension: CMC 4.6 ± 0.5 x 10 −10 M .Scientific Research Applications
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Lung Surfactant in Pulmonology
- 1,2-Dipalmitoylphosphatidylcholine (DPPC) is the major phospholipid component of lung surfactant . Lung surfactant is a protein-lipid complex that lines the alveoli and maintains lung integrity by equilibrating the pressure in all the alveoli, through its tensioactive properties .
- DPPC is biosynthesized via a de novo pathway, the last step of which is catalyzed by CDP-choline:cholinephosphotransferase (CPT) and two remodeling steps: a deacylation and a reacylation one .
- The study suggests that mild static mechanical stretch can promote the biosynthesis of PtdCho and its remodeling to DP-PtdCho in lung epithelial cells .
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Liposomes in Drug Delivery
- DPPC is used to form liposomes which are known to promote an increase in drug retention time and reduce the toxicity of drugs after administration .
- Thermosensitive cationic magnetic liposomes (TCMLs), prepared from DPPC, were used for the controlled release of drug/gene for cancer treatment .
- The successful preparation of drug-loaded liposomes was confirmed by various physical and chemical methods .
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Human Bilayers in Biophysics
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Pharmaceutical Uses
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Gene Therapy
- DPPC is used in the development of non-viral vectors for gene therapy .
- Non-viral vectors have been a fast-paced research topic in gene delivery, such as polymers, lipids, inorganic particles, and combinations of different types .
- Although non-viral vectors are low in their cytotoxicity, immunogenicity, and mutagenesis, they do not carry ideal characteristics and have faced critical challenges, including gene transfer efficiency, specificity, gene expression duration, and safety .
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Temperature Sensing in Biophysics
- DPPC has unique temperature-dependent characteristics that make it useful in temperature sensing .
- The amphipathic behavior of DPPC, which includes both a hydrophilic “head” and hydrophobic “tails”, changes with temperature .
- This property is used in various biophysical studies to understand the behavior of biological membranes under different temperature conditions .
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DPPC-related Illnesses in Medicine
- DPPC plays a role in the treatment of certain illnesses .
- For instance, in respiratory distress syndrome (RDS) in newborns, synthetic surfactants composed of DPPC along with other phospholipids, neutral lipids, and lipoproteins are used .
- These surfactants help in reducing the surface tension in the lungs, thereby aiding in the breathing process .
Future Directions
properties
IUPAC Name |
2,3-di(hexadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C40H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KILNVBDSWZSGLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C40H80NO8P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50910226 | |
Record name | 2,3-Bis(hexadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50910226 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
734.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Aldrich MSDS] | |
Record name | 1,2-Dipalmitoylphosphatidylcholine | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/10537 | |
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Product Name |
1,2-Dipalmitoylphosphatidylcholine | |
CAS RN |
2644-64-6 | |
Record name | 1,2-Dipalmitoylphosphatidylcholine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2644-64-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1,2-Dipalmitoylphosphatidylcholine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002644646 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,3-Bis(hexadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50910226 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4-oxido-10-oxo-7-palmitoyl-3,5,9-trioxa-4-phosphapentacosyl)trimethylammonium 4-oxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.322 | |
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Record name | DIPALMITOYLPHOSPHATIDYLCHOLINE, DL- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2W15RT5V7V | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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